![molecular formula C22H21NO5 B214492 3-[(3E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one](/img/structure/B214492.png)
3-[(3E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(3E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one, also known as EIPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. EIPA is a potent inhibitor of the Na+/H+ exchanger (NHE), a membrane protein that plays a crucial role in regulating intracellular pH and cell volume. In
Scientific Research Applications
3-[(3E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one has been widely used in scientific research as a tool for studying the role of NHE in various physiological and pathological processes. For example, this compound has been shown to inhibit the growth and migration of cancer cells by disrupting the regulation of intracellular pH and cell volume. This compound has also been used to study the role of NHE in ischemic brain injury, cardiac hypertrophy, and renal tubular acidosis.
Mechanism of Action
3-[(3E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one exerts its pharmacological effects by inhibiting the activity of NHE, which is responsible for extruding protons from cells in exchange for sodium ions. By blocking NHE, this compound disrupts the regulation of intracellular pH and cell volume, leading to a variety of cellular effects.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects, including inhibition of cell growth and migration, induction of apoptosis, and modulation of ion channel activity. This compound has also been shown to protect against ischemic brain injury, cardiac hypertrophy, and renal tubular acidosis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-[(3E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one in lab experiments is its potency and specificity for NHE inhibition. This compound is also relatively easy to synthesize and has been extensively studied, making it a well-characterized tool for studying the role of NHE in various physiological and pathological processes. However, one limitation of using this compound is its potential off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on 3-[(3E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one. One area of interest is the development of more potent and specific NHE inhibitors that can be used in clinical settings. Another area of interest is the identification of other cellular targets of this compound, which may provide new insights into the mechanisms of its pharmacological effects. Finally, there is a need for further studies to elucidate the role of NHE in various physiological and pathological processes, which may lead to the development of novel therapies for a variety of diseases.
Synthesis Methods
The synthesis of 3-[(3E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one involves several steps, including the condensation of 2,3-dihydro-1H-inden-2-one with 3-(tert-butoxycarbonyl)propenal to form 3-(tert-butoxycarbonyl)-2-(2-oxo-2,3-dihydro-1H-inden-1-ylidene)propanoic acid. This is followed by the removal of the tert-butoxycarbonyl protecting group to obtain 2-(2-oxo-2,3-dihydro-1H-inden-1-ylidene)propanoic acid, which is then condensed with 4-hydroxy-3-(propan-2-yl)phenylacetic acid to form this compound.
properties
Molecular Formula |
C22H21NO5 |
---|---|
Molecular Weight |
379.4 g/mol |
IUPAC Name |
3-[(E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-enyl]-3-hydroxy-1-propan-2-ylindol-2-one |
InChI |
InChI=1S/C22H21NO5/c1-14(2)23-18-6-4-3-5-17(18)22(26,21(23)25)12-16(24)9-7-15-8-10-19-20(11-15)28-13-27-19/h3-11,14,26H,12-13H2,1-2H3/b9-7+ |
InChI Key |
INSZZTVJIIVLKE-VQHVLOKHSA-N |
Isomeric SMILES |
CC(C)N1C2=CC=CC=C2C(C1=O)(CC(=O)/C=C/C3=CC4=C(C=C3)OCO4)O |
SMILES |
CC(C)N1C2=CC=CC=C2C(C1=O)(CC(=O)C=CC3=CC4=C(C=C3)OCO4)O |
Canonical SMILES |
CC(C)N1C2=CC=CC=C2C(C1=O)(CC(=O)C=CC3=CC4=C(C=C3)OCO4)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.